3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine

• IUPAC Name: 3-methyl-6-thiophen-2-yl-4-(trifluoromethyl)-[1,2]oxazolo[5,4-b]pyridine
• InChI: InChI=1S/C12H7F3N2OS/c1-6-10-7(12(13,14)15)5-8(9-3-2-4-19-9)16-11(10)18-17-6/h2-5H,1H3
• InChI Key: VQKBGTNNXKQNKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC(=N2)C3=CC=CS3)C(F)(F)F
• Molecular Formula: C12H7F3N2OS
• Molecular Weight: 284.26 g/mol
• CAS RN: 380419-64-7

Description

3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFP or TFPiP, and it has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine involves the inhibition of the cyclooxygenase-2 (COX-2) enzyme. This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine reduces inflammation in the body.
Biochemical and Physiological Effects:
3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation in the body. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been shown to induce cell death in cancer cells when used as a photosensitizer in photodynamic therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine in lab experiments is its potency as an anti-inflammatory agent. This compound has been shown to be more potent than other COX-2 inhibitors such as celecoxib. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine. One direction is the further exploration of its potential as a treatment for neurodegenerative diseases. Another direction is the development of more soluble analogs of this compound for use in lab experiments. Additionally, further research is needed to determine the optimal conditions for using 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine as a photosensitizer in photodynamic therapy.

Synthesis Methods

The synthesis method of 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine involves several steps. The first step involves the reaction of 2-thiophenecarboxylic acid with thionyl chloride to form 2-thienyl chloride. In the second step, 2-thienyl chloride is reacted with 3-methyl-4-(trifluoromethyl)isoxazole in the presence of a base to form 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine. The final product is obtained after purification and isolation.

Scientific Research Applications

3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results as an anti-inflammatory agent. It has also been studied for its potential use as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 3-methyl-6-(2-thienyl)-4-(trifluoromethyl)isoxazolo[5,4-b]pyridine has been studied for its potential use as a photosensitizer in photodynamic therapy.